Cas no 2877668-91-0 (2-{4-[(5-bromopyridin-3-yl)methyl]piperazin-1-yl}pyrazine)

• Product Name: 2-{4-[(5-bromopyridin-3-yl)methyl]piperazin-1-yl}pyrazine
• CAS No: 2877668-91-0
• MF: C₁₄H₁₆BrN₅
• MW: 334.214341163635
• CID: 5307887
• PubChem ID: 165432391
• Update Time: 2025-11-01

2-{4-[(5-bromopyridin-3-yl)methyl]piperazin-1-yl}pyrazine Chemical and Physical Properties

Names and Identifiers

• 2877668-91-0
• AKOS040888664
• 2-{4-[(5-bromopyridin-3-yl)methyl]piperazin-1-yl}pyrazine
• F6841-0352
• 2-[4-[(5-Bromo-3-pyridinyl)methyl]-1-piperazinyl]pyrazine

• Inchi： 1S/C14H16BrN5/c15-13-7-12(8-17-9-13)11-19-3-5-20(6-4-19)14-10-16-1-2-18-14/h1-2,7-10H,3-6,11H2
• InChI Key： PVIXJQDEKZQZOV-UHFFFAOYSA-N
• SMILES： C1(N2CCN(CC3=CC(Br)=CN=C3)CC2)=NC=CN=C1

Computed Properties

• Exact Mass: 333.05891g/mol
• Monoisotopic Mass: 333.05891g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 45.2Ų

Experimental Properties

• Density: 1.472±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 463.4±45.0 °C(Predicted)
• pka: 5.20±0.10(Predicted)

Additional information on 2-{4-[(5-bromopyridin-3-yl)methyl]piperazin-1-yl}pyrazine

Recent Advances in the Study of 2-{4-[(5-bromopyridin-3-yl)methyl]piperazin-1-yl}pyrazine (CAS: 2877668-91-0)

The compound 2-{4-[(5-bromopyridin-3-yl)methyl]piperazin-1-yl}pyrazine (CAS: 2877668-91-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential clinical applications.

Recent studies have focused on the synthesis and optimization of 2-{4-[(5-bromopyridin-3-yl)methyl]piperazin-1-yl}pyrazine, with particular emphasis on improving its yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These efforts have led to the development of more efficient synthetic routes, which are crucial for scaling up production for preclinical and clinical studies.

In terms of biological activity, preliminary in vitro studies have demonstrated that 2-{4-[(5-bromopyridin-3-yl)methyl]piperazin-1-yl}pyrazine exhibits promising inhibitory effects on specific molecular targets involved in disease pathways. For instance, recent research has highlighted its potential as a kinase inhibitor, with notable activity against certain cancer-associated kinases. These findings suggest that the compound could serve as a lead molecule for the development of novel anticancer therapies.

Further investigations into the mechanism of action of 2-{4-[(5-bromopyridin-3-yl)methyl]piperazin-1-yl}pyrazine have revealed its ability to modulate key signaling pathways, including those involved in cell proliferation and apoptosis. These insights have been corroborated by in vivo studies, where the compound has shown efficacy in animal models of disease. However, challenges remain in optimizing its pharmacokinetic properties, such as bioavailability and metabolic stability, to enhance its therapeutic potential.

The potential clinical applications of 2-{4-[(5-bromopyridin-3-yl)methyl]piperazin-1-yl}pyrazine are currently being explored in various therapeutic areas, including oncology and inflammatory diseases. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance the compound through the drug development pipeline. These initiatives are supported by robust preclinical data, which underscore the compound's safety and efficacy profiles.

In conclusion, 2-{4-[(5-bromopyridin-3-yl)methyl]piperazin-1-yl}pyrazine (CAS: 2877668-91-0) represents a promising candidate for further drug development. Its unique chemical structure and biological activity make it a valuable subject of ongoing research. Future studies should focus on addressing the remaining challenges, such as optimizing its pharmacokinetic properties and evaluating its efficacy in clinical trials. The continued exploration of this compound holds great potential for advancing the field of medicinal chemistry and improving patient outcomes.